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Compound of Interest

Compound Name: (R)-(-)-1,2-Propanediol

Cat. No.: B107902

Introduction: (R)-(-)-1,2-Propanediol, an enantiomer of 1,2-propanediol, is a versatile organic
compound with significant applications in the pharmaceutical and chemical industries. Its
specific stereochemistry makes it a valuable chiral building block in the synthesis of complex
molecules. This document provides an in-depth guide to its chemical identity, properties, and
synthesis methodologies, tailored for professionals in research and drug development.

Chemical Identity and Synonyms

The Chemical Abstracts Service (CAS) has assigned the number 4254-14-2 to (R)-(-)-1,2-
Propanediol.[1][2][3][4] This unique identifier is crucial for unambiguous identification in
chemical databases and literature. The compound is also known by several synonyms:

(R)-(-)-Propylene glycerol[3]

(R)-(-)-Propylene glycol

(R)-propane-1,2-diol[2][5]

(2R)-1,2-Propanediol[2][5]

(R)-Propylene glycol[1][6]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b107902?utm_src=pdf-interest
https://www.benchchem.com/product/b107902?utm_src=pdf-body
https://www.benchchem.com/product/b107902?utm_src=pdf-body
https://www.benchchem.com/product/b107902?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C4254142
https://www.pharmaffiliates.com/en/4254-14-2-r-1-2-propanediol-pa200091055.html
https://www.scbt.com/p/r-1-2-propanediol-4254-14-2
https://www.watson-int.com/r-12-propanediol-cas-4254-14-2/
https://www.scbt.com/p/r-1-2-propanediol-4254-14-2
https://www.pharmaffiliates.com/en/4254-14-2-r-1-2-propanediol-pa200091055.html
https://pubchem.ncbi.nlm.nih.gov/compound/R-_-_-1_2-Propanediol
https://www.pharmaffiliates.com/en/4254-14-2-r-1-2-propanediol-pa200091055.html
https://pubchem.ncbi.nlm.nih.gov/compound/R-_-_-1_2-Propanediol
https://webbook.nist.gov/cgi/inchi?ID=C4254142
https://webbook.nist.gov/cgi/inchi?ID=C4254142&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The physicochemical properties of (R)-(-)-1,2-Propanediol are summarized in the table below.
This data is essential for its handling, storage, and application in experimental settings.

Property Value Source
Molecular Formula C3HsO2 [11[31[5]
Molecular Weight 76.09 g/mol [31[5]
Boiling Point 186-188 °C at 765 mmHg [4]
Density 1.04 g/mL at 25 °C

Refractive Index n20/D 1.434

Optical Activity [0]20/D -16.5°, neat

Flash Point 103 °C (closed cup)

Melting Point -60 °C [5]
Solubility in Water 1000 mg/mL at 20 °C [5]

Experimental Protocols and Synthesis
Methodologies

The synthesis of 1,2-propanediol, including its specific enantiomers, can be achieved through
various chemical and biotechnological routes. The choice of method often depends on the
desired stereoselectivity, feedstock availability, and environmental considerations.

Chemical Synthesis

1. Hydrolysis of Propylene Oxide: The traditional industrial method for producing 1,2-
propanediol is the hydrolysis of propylene oxide.[7] This process typically yields a racemic
mixture of (R)- and (S)-1,2-propanediol.

o Reaction: Propylene oxide is reacted with a large excess of water.

o Conditions: The reaction is carried out at high temperatures (around 190 °C) and pressures
(1.8 MPa).[7]
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o Catalysis: While the reaction can proceed without a catalyst, acidic or basic catalysts can be
used to increase the reaction rate and selectivity.[7]

 Purification: The final product is purified by distillation to achieve a purity of over 99.5%.[7]

2. Hydrogenolysis of Glycerol: A more sustainable approach involves the catalytic
hydrogenolysis of glycerol, a byproduct of biodiesel production.[7]

¢ Reaction: Glycerol is reacted with hydrogen gas in the presence of a heterogeneous
catalyst.

o Catalysts: Copper-based catalysts, such as copper-chromium, are commonly employed.[8]

e Process: The process is often continuous, with glycerol being partially hydrogenated (up to
95% conversion) followed by distillation of the reaction mixture.[8]

Biotechnological Synthesis

Biotechnological methods offer the advantage of producing specific enantiomers, such as (R)-
(-)-1,2-propanediol, which is significantly more valuable than the racemic mixture for
pharmaceutical applications.[7] These methods typically utilize microorganisms to convert
renewable feedstocks.

1. Sugar-Based Fermentation: Certain bacteria can produce 1,2-propanediol from sugars. One
recognized pathway involves the conversion of the glycolytic intermediate dihydroxyacetone
phosphate (DHAP) to methylglyoxal, which is then reduced to 1,2-propanediol.[9][10]

2. Glycerol-Based Fermentation: Engineered microorganisms, such as Escherichia coli, can be
used to produce (R)-(-)-1,2-propanediol from glucose.[11] This is achieved by expressing
genes for enzymes like NADH-linked glycerol dehydrogenase.

Visualization of Synthesis Pathways

The following diagrams illustrate the key synthesis routes for 1,2-propanediol.
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Traditional Synthesis of 1,2-Propanediol
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Caption: Traditional chemical synthesis of 1,2-propanediol from propylene.

Synthesis of 1,2-Propanediol from Glycerol
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Caption: Catalytic hydrogenolysis of glycerol to produce 1,2-propanediol.
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Biotechnological Production of (R)-1,2-Propanediol
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Caption: Simplified biotechnological pathways for (R)-1,2-propanediol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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